Cas no 1516839-11-4 ((piperidin-2-yl)methyl N,N-diethylcarbamate)

• Product Name: (piperidin-2-yl)methyl N,N-diethylcarbamate
• CAS No: 1516839-11-4
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• MDL: MFCD21857568
• CID: 5161112
• PubChem ID: 79337407
• Update Time: 2025-07-17

(piperidin-2-yl)methyl N,N-diethylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N,N-diethyl-, 2-piperidinylmethyl ester
• Piperidin-2-ylmethyl diethylcarbamate
• (piperidin-2-yl)methyl N,N-diethylcarbamate

• MDL： MFCD21857568
• Inchi： 1S/C11H22N2O2/c1-3-13(4-2)11(14)15-9-10-7-5-6-8-12-10/h10,12H,3-9H2,1-2H3
• InChI Key： MAXSIEUAVJCGCR-UHFFFAOYSA-N
• SMILES： C(OCC1CCCCN1)(=O)N(CC)CC

Additional information on (piperidin-2-yl)methyl N,N-diethylcarbamate

Introduction to (piperidin-2-yl)methyl N,N-diethylcarbamate (CAS No. 1516839-11-4)

(piperidin-2-yl)methyl N,N-diethylcarbamate, identified by its CAS number 1516839-11-4, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential applications in medicinal chemistry. The structural framework of this molecule incorporates a piperidine ring, a moiety that is frequently utilized in the development of bioactive molecules due to its ability to enhance binding affinity and metabolic stability.

The piperidine ring in (piperidin-2-yl)methyl N,N-diethylcarbamate is strategically positioned to interact with biological targets, making it a valuable scaffold for drug design. Recent studies have highlighted the importance of piperidine derivatives in the development of small-molecule inhibitors and therapeutic agents. The presence of the diethylcarbamate group further contributes to the compound's pharmacological profile, enabling interactions with various enzymatic and receptor systems.

In recent years, there has been a growing interest in carbamate-based compounds due to their broad spectrum of biological activities. Research has demonstrated that carbamates can exhibit properties such as neuromodulation, anti-inflammatory effects, and even antiviral activities. The specific arrangement of atoms in (piperidin-2-yl)methyl N,N-diethylcarbamate allows it to engage with biological pathways in a manner that may lead to novel therapeutic interventions.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The combination of the piperidine ring and the diethylcarbamate moiety creates a versatile structure that can be modified to target specific diseases or conditions. For instance, modifications at the nitrogen atoms or the ester group could alter the compound's solubility, bioavailability, or binding affinity, making it more suitable for certain therapeutic applications.

Current research in medicinal chemistry often involves computational methods to predict the biological activity of new compounds. Molecular modeling techniques have been particularly useful in understanding how (piperidin-2-yl)methyl N,N-diethylcarbamate interacts with biological targets. These studies have provided insights into the compound's binding mode and have helped identify key residues that contribute to its activity. Such information is crucial for optimizing the molecule's pharmacological properties.

Additionally, synthetic methodologies have advanced significantly, allowing for more efficient and scalable production of complex molecules like (piperidin-2-yl)methyl N,N-diethylcarbamate. Modern synthetic strategies often focus on green chemistry principles, aiming to minimize waste and improve sustainability. These approaches not only make drug development more environmentally friendly but also enhance cost-effectiveness, which is essential for commercial viability.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents. Carbamates remain a cornerstone of this effort due to their versatility and well-documented biological activities. As such, compounds like (piperidin-2-yl)methyl N,N-diethylcarbamate are likely to remain under intense scrutiny by researchers seeking to develop next-generation drugs.

In conclusion, (piperidin-2-yl)methyl N,N-diethylcarbamate (CAS No. 1516839-11-4) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for drug discovery efforts. As our understanding of molecular interactions continues to evolve, compounds such as this one are poised to play a critical role in the development of new treatments for various diseases.